Cas no 92933-48-7 (5-butyl-1H-Pyrazole-3-carboxylic acid)

• Product Name: 5-butyl-1H-Pyrazole-3-carboxylic acid
• CAS No: 92933-48-7
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD16620107
• CID: 1979366
• PubChem ID: 329824723
• Update Time: 2025-10-05

5-butyl-1H-Pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-butyl-1H-Pyrazole-3-carboxylic acid
• LUF 6283
• ZJTXSGLJNBAMJS-UHFFFAOYSA-N
• P8A
• VS-09994
• 5-butyl-1H-pyrazol-3-carboxylic acid
• C16739
• DTXSID501288719
• STL257894
• Q27073972
• EN300-237993
• AKOS000301963
• SCHEMBL1527555
• 3-butyl-1H-pyrazole-5-carboxylicacid
• 3-butyl-1H-pyrazole-5-carboxylic acid
• CHEMBL428730
• LUF6283;LUF-6283
• BDBM50220842
• GTPL1591
• 5-Butyl-2H-pyrazole-3-carboxylic acid
• LUF6283, >=95% (HPLC)
• 5-butyl-1~{H}-pyrazole-3-carboxylic acid
• F3250-0691
• 92933-48-7
• LUF6283
• AKOS024458395
• HY-100976
• DB-315281
• BBL030719
• 890624-89-2
• 1H-Pyrazole-3-carboxylic acid, 5-butyl-
• DA-55062

• MDL： MFCD16620107
• Inchi： 1S/C8H12N2O2/c1-2-3-4-6-5-7(8(11)12)10-9-6/h5H,2-4H2,1H3,(H,9,10)(H,11,12)
• InChI Key： ZJTXSGLJNBAMJS-UHFFFAOYSA-N
• SMILES： OC(C1C=C(CCCC)NN=1)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 385.8±30.0 °C at 760 mmHg
• Flash Point: 187.1±24.6 °C
• Solubility: DMSO: soluble10mg/mL (clear solution; warmed)
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-butyl-1H-Pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-butyl-1H-Pyrazole-3-carboxylic acid

Introduction to 5-butyl-1H-Pyrazole-3-carboxylic acid (CAS No. 92933-48-7)

5-butyl-1H-Pyrazole-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 92933-48-7, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic organic compound belongs to the pyrazole family, characterized by a six-membered ring containing two nitrogen atoms. The presence of a butyl group at the 5-position and a carboxylic acid moiety at the 3-position imparts unique chemical and biological properties, making it a valuable intermediate in synthetic chemistry and drug development.

The structural features of 5-butyl-1H-pyrazole-3-carboxylic acid contribute to its versatility in various applications. The pyrazole core is known for its stability and reactivity, which allows for modifications at multiple sites. Specifically, the carboxylic acid group can participate in esterification, amidation, or other acylation reactions, while the butyl group can influence solubility and metabolic pathways. These characteristics make it a promising candidate for further derivatization in medicinal chemistry.

In recent years, there has been growing interest in pyrazole derivatives due to their potential pharmacological activities. Studies have demonstrated that compounds incorporating the pyrazole scaffold exhibit a wide range of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of substituents such as the butyl group can modulate these activities, leading to more targeted therapeutic agents.

One notable area of research involving 5-butyl-1H-pyrazole-3-carboxylic acid is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop novel treatments with improved efficacy and reduced side effects. The carboxylic acid functionality in 5-butyl-1H-pyrazole-3-carboxylic acid provides a handle for further chemical modifications, enabling the creation of potent kinase inhibitors.

Another emerging application of this compound is in the field of materials science. Pyrazole derivatives have been explored for their potential use in organic electronics, including light-emitting diodes (LEDs) and photovoltaic cells. The conjugated system of the pyrazole ring allows for efficient charge transport, making it an attractive component in organic semiconductors. Additionally, the butyl group can enhance the thermal stability and processability of these materials.

The synthesis of 5-butyl-1H-pyrazole-3-carboxylic acid typically involves multi-step organic reactions starting from readily available precursors. One common approach is the condensation of β-ketoesters with hydrazine hydrate to form the pyrazole core, followed by functionalization at the desired positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further research and development.

From a computational chemistry perspective, 5-butyl-1H-pyrazole-3-carboxylic acid has been studied to understand its molecular interactions and binding affinities. Molecular docking simulations have been employed to predict how this compound might interact with biological targets such as proteins or enzymes. These studies provide valuable insights into its potential pharmacological effects and help guide the design of more effective derivatives.

The safety profile of 5-butyl-1H-pyrazole-3-carboxylic acid is another critical consideration in its application. While preliminary studies suggest that it exhibits low toxicity in cell-based assays, further toxicological evaluations are necessary before it can be used in clinical settings. Researchers are also exploring sustainable synthetic routes to minimize environmental impact, aligning with green chemistry principles.

In conclusion,5-butyl-1H-pyrazole-3-carboxylic acid (CAS No. 92933-48-7) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development to advanced materials. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in modern science.